Cas no 2228370-83-8 (tert-butyl N-1-(2-methoxy-4-nitrophenyl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(2-methoxy-4-nitrophenyl)-2-oxoethylcarbamate
• CAS No: 2228370-83-8
• MF: C₁₄H₁₈N₂O₆
• MW: 310.302524089813
• CID: 6241589
• PubChem ID: 165620726
• Update Time: 2025-07-21

tert-butyl N-1-(2-methoxy-4-nitrophenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2-methoxy-4-nitrophenyl)-2-oxoethylcarbamate
• tert-butyl N-[1-(2-methoxy-4-nitrophenyl)-2-oxoethyl]carbamate
• EN300-1900464
• 2228370-83-8

• Inchi： 1S/C14H18N2O6/c1-14(2,3)22-13(18)15-11(8-17)10-6-5-9(16(19)20)7-12(10)21-4/h5-8,11H,1-4H3,(H,15,18)
• InChI Key： PXDOIWZXECUZGE-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)C1C=CC(=CC=1OC)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 310.11648630g/mol
• Monoisotopic Mass: 310.11648630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 110Ų

Additional information on tert-butyl N-1-(2-methoxy-4-nitrophenyl)-2-oxoethylcarbamate

Research Brief on tert-Butyl N-1-(2-Methoxy-4-Nitrophenyl)-2-Oxoethylcarbamate (CAS: 2228370-83-8)

The compound tert-butyl N-1-(2-methoxy-4-nitrophenyl)-2-oxoethylcarbamate (CAS: 2228370-83-8) has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug synthesis and medicinal chemistry. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of tert-butyl N-1-(2-methoxy-4-nitrophenyl)-2-oxoethylcarbamate as a key intermediate in the synthesis of various biologically active molecules. Its structural features, including the nitro and methoxy functional groups, make it a versatile building block for the development of novel pharmaceuticals. Researchers have explored its utility in the synthesis of protease inhibitors, kinase inhibitors, and other small-molecule therapeutics.

One of the most notable advancements in the application of this compound is its use in the development of targeted cancer therapies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of tert-butyl N-1-(2-methoxy-4-nitrophenyl)-2-oxoethylcarbamate exhibit potent inhibitory activity against specific oncogenic kinases. The study reported IC50 values in the nanomolar range, suggesting high potential for further drug development.

In addition to its pharmacological applications, recent research has also investigated the compound's chemical properties and reactivity. A 2024 paper in Organic Letters detailed an optimized synthetic route for tert-butyl N-1-(2-methoxy-4-nitrophenyl)-2-oxoethylcarbamate, achieving higher yields and purity compared to previous methods. This advancement is particularly significant for scaling up production in pharmaceutical manufacturing.

From a mechanistic perspective, computational studies have provided insights into the molecular interactions of this compound with biological targets. Molecular docking simulations have revealed favorable binding modes with various enzyme active sites, explaining the observed biological activities. These findings are guiding the rational design of more potent derivatives.

Looking forward, researchers are exploring the potential of tert-butyl N-1-(2-methoxy-4-nitrophenyl)-2-oxoethylcarbamate in other therapeutic areas, including neurodegenerative diseases and infectious diseases. Preliminary results from cell-based assays show promising activity against certain viral proteases, opening new avenues for antiviral drug development.

In conclusion, tert-butyl N-1-(2-methoxy-4-nitrophenyl)-2-oxoethylcarbamate (CAS: 2228370-83-8) represents a valuable chemical entity with diverse applications in medicinal chemistry. The recent research highlights its potential as both a synthetic intermediate and a pharmacophore in drug discovery. Continued investigation of this compound and its derivatives is expected to yield important contributions to pharmaceutical development in the coming years.